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Compound of Interest

Compound Name: Terpendole C

Cat. No.: B1681267

For Researchers, Scientists, and Drug Development Professionals

Terpendole C is a naturally occurring indole-diterpenoid, a class of secondary metabolites
produced by various fungi.[1][2] This technical guide provides a comprehensive overview of the
available scientific information regarding its chemical structure and properties. While specific
experimental data for Terpendole C is limited in publicly accessible literature, this document
consolidates the known information and provides context based on the broader family of
terpendole compounds.

Chemical Structure and Properties

Terpendole C is a complex heterocyclic organic molecule with the chemical formula
C32H41NO5.[3] Its structure is characterized by a core indole moiety fused to a diterpenoid

framework.

Table 1: Physicochemical Properties of Terpendole C

Property Value Source
Molecular Formula C32H41NO5 [3]
PubChem CID 10369388 [3]
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Note: Further quantitative physicochemical data such as melting point, boiling point, and
solubility are not readily available in the reviewed literature.

Spectroscopic Data

Detailed experimental spectra for Terpendole C are not widely published. The structural
elucidation of terpendoles, in general, relies on a combination of spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
determining the carbon-hydrogen framework of the molecule.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the
molecular formula.

Biological Activity

The biological activities of many terpendole compounds have been explored, revealing a
range of effects, including enzyme inhibition and cytotoxicity. For Terpendole C specifically, it
has been associated with "tremor activity".[4] However, detailed studies quantifying this effect
or identifying the specific molecular targets are not extensively documented.

Other related terpendole compounds have been shown to inhibit enzymes such as acyl-
CoA:cholesterol acyltransferase (ACAT) and the mitotic kinesin Eg5.[5][6]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the isolation, synthesis, or biological
evaluation of Terpendole C are not available in the current body of scientific literature. The
general approach for isolating terpendoles from fungal cultures involves extraction with organic
solvents followed by chromatographic purification.

Diagram 1: General Workflow for Isolation of Terpenoids
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Caption: A generalized workflow for the isolation of terpenoid compounds from fungal sources.

Signaling Pathways

Due to the limited research on the specific mechanism of action of Terpendole C, a definitive
signaling pathway has not been elucidated. Research on other terpendoles, such as
Terpendole E which inhibits the mitotic kinesin Eg5, suggests potential interference with cellular
division pathways.[5][6] Inhibition of Eg5 leads to the formation of monoastral spindles,
arresting cells in mitosis.

Diagram 2: Hypothesized Action based on Related Terpenoids
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Caption: A simplified diagram illustrating the mechanism of action of Terpendole E, a related
compound, which may provide insights into the potential pathways affected by Terpendole C.

Conclusion

Terpendole C is an intriguing natural product with a complex chemical architecture. While its
specific biological activities and mechanisms of action are yet to be fully explored, the broader
family of terpendoles demonstrates significant potential in modulating key cellular processes.
Further research is warranted to isolate and characterize Terpendole C in greater detail, to
elucidate its specific molecular targets and signaling pathways, and to fully assess its potential
for therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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